Cas no 1620958-98-6 (Desotamide B)

Desotamide B structure
Desotamide B structure
Product Name:Desotamide B
CAS No:1620958-98-6
MF:C34H50N8O7
MW:682.810207843781
CID:5579895
PubChem ID:102584784
Update Time:2024-03-01

Desotamide B Chemical and Physical Properties

Names and Identifiers

    • Desotamide B
    • Cyclo(L-asparaginylglycyl-L-tryptophyl-L-leucyl-D-leucyl-L-valyl)
    • CHEBI:227694
    • CHEMBL3327051
    • 2-[(2S,8S,11S,14R,17S)-8-(1H-indol-3-ylmethyl)-11,14-diisobutyl-17-isopropyl-3,6,9,12,15,18-hexaoxo-1,4,7,10,13,16-hexazacyclooctadec-2-yl]acetamide
    • 1620958-98-6
    • 2-[(2S,8S,11S,14R,17S)-8-(1H-indol-3-ylmethyl)-11,14-bis(2-methylpropyl)-3,6,9,12,15,18-hexaoxo-17-propan-2-yl-1,4,7,10,13,16-hexazacyclooctadec-2-yl]acetamide
    • Inchi: 1S/C34H50N8O7/c1-17(2)11-23-31(46)40-24(12-18(3)4)33(48)42-29(19(5)6)34(49)41-26(14-27(35)43)30(45)37-16-28(44)38-25(32(47)39-23)13-20-15-36-22-10-8-7-9-21(20)22/h7-10,15,17-19,23-26,29,36H,11-14,16H2,1-6H3,(H2,35,43)(H,37,45)(H,38,44)(H,39,47)(H,40,46)(H,41,49)(H,42,48)/t23-,24+,25-,26-,29-/m0/s1
    • InChI Key: CHWWXLHSWFFSCF-LEGRXYIASA-N
    • SMILES: C([C@@H]1NC(CNC([C@@H](NC([C@@H](NC([C@H](NC([C@@H](NC1=O)CC(C)C)=O)CC(C)C)=O)C(C)C)=O)CC(=O)N)=O)=O)C1=CNC2=CC=CC=C12

Computed Properties

  • Exact Mass: 682.38024596g/mol
  • Monoisotopic Mass: 682.38024596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 9
  • Complexity: 1220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 234Ų

Experimental Properties

  • Density: 1.142±0.06 g/cm3(Predicted)
  • Boiling Point: 1173.6±65.0 °C(Predicted)
  • pka: 13.20±0.70(Predicted)

Desotamide B Security Information

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